Cas no 102440-24-4 (1H-Pyrrole-3-carboxylicacid, 2-methyl-4-(1-methylethyl)-)

1H-Pyrrole-3-carboxylicacid, 2-methyl-4-(1-methylethyl)- structure
102440-24-4 structure
Product Name:1H-Pyrrole-3-carboxylicacid, 2-methyl-4-(1-methylethyl)-
CAS No:102440-24-4
MF:C9H13NO2
MW:167.205022573471
CID:125077
PubChem ID:57357268
Update Time:2025-04-18

1H-Pyrrole-3-carboxylicacid, 2-methyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-carboxylicacid, 2-methyl-4-(1-methylethyl)-
    • 2-methyl-4-propan-2-yl-1H-pyrrole-3-carboxylic acid
    • Pyrrole-3-carboxylic acid, 4-isopropyl-2-methyl- (6CI)
    • DTXSID20723603
    • 4-Isopropyl-2-methyl-1H-pyrrole-3-carboxylic acid
    • 102440-24-4
    • 2-Methyl-4-(propan-2-yl)-1H-pyrrole-3-carboxylic acid
    • 1H-Pyrrole-3-carboxylic acid, 2-methyl-4-(1-methylethyl)-
    • Inchi: 1S/C9H13NO2/c1-5(2)7-4-10-6(3)8(7)9(11)12/h4-5,10H,1-3H3,(H,11,12)
    • InChI Key: LTVCHIWXEGUZJN-UHFFFAOYSA-N
    • SMILES: OC(C1=C(C)NC=C1C(C)C)=O

Computed Properties

  • Exact Mass: 167.094629g/mol
  • Monoisotopic Mass: 167.094629g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 167.2g/mol
  • XLogP3: 1.8
  • Topological Polar Surface Area: 53.1Ų

Experimental Properties

  • PSA: 53.09000
  • LogP: 2.14470

1H-Pyrrole-3-carboxylicacid, 2-methyl-4-(1-methylethyl)- Related Literature

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk